Cas no 2227707-78-8 ((1S)-2,2,2-trifluoro-1-(5-methyl-1,2-oxazol-3-yl)ethan-1-ol)

• Product Name: (1S)-2,2,2-trifluoro-1-(5-methyl-1,2-oxazol-3-yl)ethan-1-ol
• CAS No: 2227707-78-8
• MF: C₆H₆F₃NO₂
• MW: 181.112552165985
• CID: 6104942
• PubChem ID: 165753889
• Update Time: 2025-06-15

(1S)-2,2,2-trifluoro-1-(5-methyl-1,2-oxazol-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2,2,2-trifluoro-1-(5-methyl-1,2-oxazol-3-yl)ethan-1-ol
• 2227707-78-8
• EN300-1950533

• Inchi： 1S/C6H6F3NO2/c1-3-2-4(10-12-3)5(11)6(7,8)9/h2,5,11H,1H3/t5-/m0/s1
• InChI Key： QMFFUHSVGPJASQ-YFKPBYRVSA-N
• SMILES： FC([C@H](C1C=C(C)ON=1)O)(F)F

Computed Properties

• Exact Mass: 181.03506292g/mol
• Monoisotopic Mass: 181.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.3Ų

Additional information on (1S)-2,2,2-trifluoro-1-(5-methyl-1,2-oxazol-3-yl)ethan-1-ol

Introduction to (1S)-2,2,2-trifluoro-1-(5-methyl-1,2-oxazol-3-yl)ethan-1-ol (CAS No. 2227707-78-8)

The compound (1S)-2,2,2-trifluoro-1-(5-methyl-1,2-oxazol-3-yl)ethan-1-ol, identified by its CAS number 2227707-78-8, is a fascinating molecule with significant potential in the field of pharmaceutical chemistry. Its unique structural features, including the presence of a trifluoromethyl group and an oxazole ring, make it a compound of great interest for researchers exploring novel therapeutic agents. The stereochemistry of the molecule, specifically the (1S) configuration at the chiral center, adds another layer of complexity and intrigue, suggesting potential for enantioselective applications.

In recent years, there has been a growing emphasis on the development of fluorinated compounds in medicinal chemistry due to their enhanced metabolic stability and bioavailability. The trifluoromethyl group in this compound is particularly noteworthy, as it is known to improve binding affinity and resistance to enzymatic degradation. This characteristic makes (1S)-2,2,2-trifluoro-1-(5-methyl-1,2-oxazol-3-yl)ethan-1-ol a promising candidate for further investigation in drug design.

The oxazole ring is another key feature of this molecule. Oxazoles are heterocyclic compounds that have been extensively studied for their biological activity. They exhibit a wide range of pharmacological properties, including antimicrobial, anti-inflammatory, and antiviral effects. The presence of a methyl group at the 5-position of the oxazole ring in this compound may further modulate its biological activity, making it an interesting scaffold for drug discovery.

Current research in the field of fluorinated oxazoles has revealed several promising applications. For instance, studies have shown that fluorinated oxazole derivatives can serve as potent inhibitors of various enzymes involved in cancer metabolism. The trifluoromethyl group enhances the binding affinity of these compounds to their target enzymes, leading to more effective inhibition. This suggests that (1S)-2,2,2-trifluoro-1-(5-methyl-1,2-oxazol-3-yl)ethan-1-ol could be a valuable tool in the development of novel anticancer agents.

Additionally, the chiral center in this compound opens up possibilities for enantioselective synthesis and application. Enantioselective drugs are designed to interact with only one enantiomer of a chiral molecule, often leading to improved efficacy and reduced side effects. The (1S) configuration suggests that this compound could be used to develop enantioselective drugs targeting specific biological pathways.

In vitro studies have begun to explore the potential biological activities of (1S)-2,2,2-trifluoro-1-(5-methyl-1,2-oxazol-3-yl)ethan-1-ol. Preliminary results indicate that it may exhibit inhibitory effects on certain enzymes and receptors relevant to neurological disorders. The combination of the trifluoromethyl group and the oxazole ring appears to synergistically enhance its binding properties to these targets. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The synthesis of this compound also presents an interesting challenge for organic chemists. The introduction of multiple functional groups while maintaining stereochemical integrity requires careful planning and execution. Advanced synthetic techniques such as asymmetric hydrogenation and cross-coupling reactions are likely employed to achieve the desired structure. These synthetic strategies not only highlight the complexity of the molecule but also showcase the ingenuity of modern chemical synthesis.

As our understanding of fluorinated compounds continues to grow, so does the potential for discovering new therapeutic agents like (1S)-2,2,2-trifluoro-1-(5-methyl-1,2-oxazol-3-ylolethanone). The unique combination of structural features in this compound makes it a compelling subject for further research. By leveraging its properties through innovative synthetic methods and exploring its biological activities in detail, scientists may unlock new avenues for drug development.